Cas no 128954-45-0 (Formoterol (mixture of Diastereomers))

• Product Name: Formoterol (mixture of Diastereomers)
• CAS No: 128954-45-0
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 897957
• PubChem ID: 3410
• Update Time: 2025-04-19

Formoterol (mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxy-5-(1-hydroxy-2-((1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)phenyl)formamide
• FORMOTEROL
• Formoterol (mixture of Diastereomers)
• N-[2-Hydroxy-5-(1-hydroxy-2-{[1-(4-methoxyphenyl)-2-propanyl]amin o}ethyl)phenyl]formamide
• (R,R)-N-[2-hydroxy-5-(1-hydroxy-2-((2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl]formamide
• 1-(3-fluoro-phenyl)-propane-1,2-dione-2-oxime
• 1-(3-Fluor-phenyl)-propan-1,2-dion-2-oxim
• 1-(3-formamido-4-hydroxyphenyl)-2-[2-(4-methoxyphenyl)-1-methylethylamino]ethanol
• eformoterol
• N-[2-hydroxy-5-(1-hydroxy-2-{[2-(4-methoxyphenyl)-1-methylethyl]amino}ethyl)phenyl]formamide
• NSC117772
• Formamide, N-[2-hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]-
• 126587-85-7
• N-[2-hydroxy-5-[(1rs)-1-hydroxy-2-[[(1rs)-2(4methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl] formamide
• CHEMBL1256786
• BPZSYCZIITTYBL-UHFFFAOYSA-N
• (+-)-2'-Hydroxy-5'-((RS)-1-hydroxy-2-(((RS)-p-methoxy-alpha-methylphenethyl)amino)ethyl)formanilide
• SCHEMBL15856256
• D07990
• NS00008796
• (+-)-Formoterol
• DTXSID20860603
• AC-459
• DB00983
• UNII-5ZZ84GCW8B
• DTXCID4065311
• CHEBI:63082
• HSDB 7287
• n-[2-hydroxy-5-(1-hydroxy-2-{[1-(4-methoxyphenyl)propan-2-yl]amino}ethyl)phenyl]formamide
• R03AC13
• AT22502
• STL450992
• L000259
• Q637247
• Oxis (TN)
• DTXSID1023077
• BD-40A
• Racemic formoterol
• Oxeze/Oxis
• AKOS015961179
• Formoterolum (INN-Latin)
• Formoterol (INN)
• Foradil
• 2'-hydroxy-5'-(1-hydroxy-2-((p-methoxy-alpha-methylphenethyl)amino)ethyl)formanilide
• Formamide, N-[2-hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]-, [R-(R*,S*)]-
• AS-14186
• Innovair
• Formoterolum [INN-Latin]
• NCGC00181126-01
• 3-formylamino-4-hydroxy-alpha-
• N-(2-hydroxy-5-((1RS)-1-hydroxy-2-(((2RS)-1-(4-methoxyphenyl)propan-2-yl)amino)ethyl)phenyl)formamide
• NSC_3083544
• BDBM86453
• CGP-25827A
• SB17482
• 73573-87-2
• FORMOTEROL FUMARATE
• SCHEMBL349579
• CHEBI:5147
• FORMAMIDE, N-(2-HYDROXY-5-(1-HYDROXY-2-((2-(4-METHOXYPHENYL)-1-METHYLETHYL)AMINO)ETHYL)PHENYL)-
• Formamide, N-[2-hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]-; N-[2-Hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamide
• (+/-)-2'-hydroxy-5'-
• 2'-hydroxy-5'-{1-hydroxy-2-[(p-methoxy-alpha-methylphenethyl)amino]ethyl}formanilide
• Formoterolum
• 128954-45-0
• N-[2-hydroxy-5-[1-hydroxy-2-[1-(4-methoxyphenyl)propan-2-ylamino]ethyl]phenyl]formamide
• C07805
• EN300-7480042
• rel-N-
• CAS_73573-87-2
• GTPL3465
• Fluir
• n-[2-hydroxy-5-[1-hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl]formamide

• Inchi： 1S/C19H24N2O4/c1-13(9-14-3-6-16(25-2)7-4-14)20-11-19(24)15-5-8-18(23)17(10-15)21-12-22/h3-8,10,12-13,19-20,23-24H,9,11H2,1-2H3,(H,21,22)
• InChI Key： BPZSYCZIITTYBL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC=O)O)CNC(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 344.17372
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 66-69°C (dec.)
• Boiling Point: 603.2±55.0 °C at 760 mmHg
• Flash Point: 318.6±31.5 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 90.82
• LogP: log Kow = 1.40 /Estimated/
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Formoterol (mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives